Cas no 131170-51-9 (4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile)

• Product Name: 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile
• CAS No: 131170-51-9
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 4583122
• PubChem ID: 14958928
• Update Time: 2025-07-30

4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 131170-51-9
• 4-hydroxy-6-methoxy-2-(methylsulfanyl)quinoline-3-carbonitrile
• 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile
• D77608
• 3-Quinolinecarbonitrile,4-hydroxy-6-methoxy-2-(methylthio)-
• CS-W000320
• 6-methoxy-2-methylsulfanyl-4-oxo-1H-quinoline-3-carbonitrile

• Inchi： 1S/C12H10N2O2S/c1-16-7-3-4-10-8(5-7)11(15)9(6-13)12(14-10)17-2/h3-5H,1-2H3,(H,14,15)
• InChI Key： WZFCHGACJOCOMS-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C2C=C(C=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 246.04629874g/mol
• Monoisotopic Mass: 246.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.4Ų

Additional information on 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile

4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile (CAS No. 131170-51-9): A Comprehensive Overview

4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile (CAS No. 131170-51-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and potential applications of 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The chemical structure of 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile is defined by its quinoline core, which is substituted with hydroxy, methoxy, and methylthio groups. The presence of these functional groups imparts unique physicochemical properties to the molecule. Specifically, the hydroxy group enhances the compound's solubility in polar solvents, while the methoxy group contributes to its lipophilicity. The methylthio group, on the other hand, can participate in various chemical reactions and interactions with biological targets.

The molecular formula of 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile is C₁₄H₁₃N₂O₃S, and its molecular weight is 287.32 g/mol. The compound is a white crystalline solid at room temperature and has a melting point of approximately 150°C. It is stable under normal conditions but can degrade upon exposure to strong acids or bases.

Biological Activities and Mechanisms of Action

4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile has been extensively studied for its diverse biological activities. One of the most notable properties of this compound is its potent antioxidant activity. Research has shown that it can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant effects, 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile has demonstrated significant anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This anti-inflammatory activity has potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The compound also exhibits antiproliferative effects against cancer cells. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in cancer cells. These findings suggest that 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile could be a valuable lead compound for the development of novel anticancer drugs.

Potential Therapeutic Applications

The diverse biological activities of 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile have led to its exploration in various therapeutic areas. One promising application is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have shown that this compound can improve cognitive function and reduce amyloid-beta (Aβ) levels in animal models of AD. These findings suggest that it may have neuroprotective effects and could be developed as a potential therapeutic agent for AD.

In the field of cardiovascular disease, 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile has been investigated for its ability to protect against ischemia-reperfusion injury. Research has demonstrated that it can reduce myocardial infarct size and improve cardiac function following ischemia-reperfusion injury in animal models. This protective effect is attributed to its antioxidant and anti-inflammatory properties.

The antiproliferative effects of 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile have also been explored in cancer research. Preclinical studies have shown that it can selectively target cancer cells while sparing normal cells, making it a promising candidate for cancer therapy. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in combination with other anticancer agents.

Clinical Development and Future Perspectives

The clinical development of 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile is still in its early stages, but preliminary results are encouraging. Several preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for further clinical trials. Researchers are currently working on optimizing its formulation and delivery methods to enhance its therapeutic potential.

In addition to its direct therapeutic applications, 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile may also serve as a valuable tool for understanding the underlying mechanisms of various diseases. Its ability to modulate multiple signaling pathways makes it an attractive candidate for mechanistic studies aimed at identifying new therapeutic targets.

Conclusion

4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile (CAS No. 131170-51-9) is a multifaceted compound with a wide range of biological activities that make it a promising candidate for various therapeutic applications. Its antioxidant, anti-inflammatory, and antiproliferative properties have been extensively studied, leading to potential applications in neurodegenerative diseases, cardiovascular disease, and cancer therapy. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, further solidifying its importance in the field of medicinal chemistry.